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Compound of Interest

Compound Name: 2-Methoxy-D3-acetic acid

Cat. No.: B568748 Get Quote

In-Depth Technical Guide: 2-Methoxy-D3-acetic
acid
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification
This technical guide focuses on 2-Methoxy-D3-acetic acid, a deuterated form of

methoxyacetic acid. The integration of deuterium, a stable isotope of hydrogen, makes it a

valuable tool in various research applications, particularly in metabolic studies and as an

internal standard in analytical chemistry.

Below is a summary of the key identifiers for 2-Methoxy-D3-acetic acid:

Identifier Value Citation

CAS Number 345910-00-1

Molecular Formula C₃H₃D₃O₃ [1]

Synonyms

Acetic acid, methoxy-d3-; 2-

(Methoxy-d3)acetic acid;

Methoxyacetic acid-d3

[2]
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Physicochemical Data
Quantitative data for 2-Methoxy-D3-acetic acid is primarily available from commercial

suppliers. The following table summarizes key physicochemical properties. It is important to

note that detailed experimental data in peer-reviewed literature for this specific deuterated

compound is limited. The data for the non-deuterated analogue, methoxyacetic acid (CAS 625-

45-6), is provided for context.

Property
2-Methoxy-D3-
acetic acid

Methoxyacetic acid
(Non-deuterated)

Citation

Molecular Weight 93.10 g/mol 90.08 g/mol

Appearance
Not specified (typically

a neat solid or liquid)

Clear, colorless,

viscous liquid

Boiling Point Not specified 202-204 °C

Melting Point Not specified 7-9 °C

Purity

Typically ≥98%

Chemical Purity, ≥99

atom % D

-

Applications in Research
While specific experimental protocols for 2-Methoxy-D3-acetic acid are not extensively

documented in publicly available research, its primary application lies in its use as a stable

isotope-labeled internal standard for mass spectrometry-based quantification of its non-

deuterated counterpart, methoxyacetic acid. Methoxyacetic acid is a known metabolite of

several industrial solvents, such as 2-methoxyethanol, and is studied for its potential toxicity.

The use of a deuterated standard like 2-Methoxy-D3-acetic acid is crucial for accurate

quantification in complex biological matrices because it co-elutes with the analyte of interest

but is distinguishable by its higher mass, correcting for variations in sample preparation and

instrument response.
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The following diagram illustrates a general workflow for the use of 2-Methoxy-D3-acetic acid
as an internal standard in a research setting. This is a representative workflow and would

require optimization for specific experimental conditions.

Hypothetical Workflow for Quantification of Methoxyacetic Acid

Sample Preparation
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Extraction of Analytes
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Workflow for Analyte Quantification

Potential Signaling and Metabolic Pathways
Direct research on the signaling pathways affected by 2-Methoxy-D3-acetic acid is not

available. However, studies on its non-deuterated analog, methoxyacetic acid, indicate that it is

a metabolite of ethylene glycol monomethyl ether (EGME). The toxicity of EGME is largely

attributed to the formation of methoxyacetic acid. This metabolite can be activated to

methoxyacetyl coenzyme A and subsequently enter the Krebs cycle or fatty acid biosynthesis

pathways.

The diagram below illustrates the metabolic conversion of 2-methoxyethanol to methoxyacetic

acid. The deuterated form would be expected to follow the same pathway.

Metabolic Pathway of Methoxyethanol

2-Methoxyethanol

Methoxyacetic Acid

Alcohol Dehydrogenase

Further Metabolism (e.g., Krebs Cycle)
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Metabolism of Methoxyethanol

Experimental Protocols
Detailed, peer-reviewed experimental protocols specifically utilizing 2-Methoxy-D3-acetic acid
are not readily available in the scientific literature. Researchers planning to use this compound
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would typically adapt existing methods for the quantification of methoxyacetic acid. The general

steps would involve:

Standard Curve Preparation: A series of calibration standards containing known

concentrations of non-deuterated methoxyacetic acid are prepared. Each standard is spiked

with a constant, known concentration of 2-Methoxy-D3-acetic acid.

Sample Preparation: Biological or environmental samples are spiked with the same

concentration of 2-Methoxy-D3-acetic acid as used in the calibration standards. This is

followed by an extraction procedure (e.g., liquid-liquid extraction or solid-phase extraction) to

isolate the analyte and internal standard.

LC-MS/MS Analysis: The extracted samples are analyzed by liquid chromatography-tandem

mass spectrometry. The mass spectrometer is set to monitor specific precursor-to-product

ion transitions for both methoxyacetic acid and 2-Methoxy-D3-acetic acid.

Quantification: The concentration of methoxyacetic acid in the samples is determined by

comparing the peak area ratio of the analyte to the internal standard against the standard

curve.

Conclusion
2-Methoxy-D3-acetic acid is a valuable tool for researchers, primarily serving as an internal

standard for the accurate quantification of methoxyacetic acid. While in-depth studies on its

own biological effects are limited, its utility in analytical chemistry is well-established by the

principles of stable isotope dilution analysis. Researchers in toxicology, drug metabolism, and

environmental science can leverage this compound to achieve reliable and reproducible

quantification of its non-deuterated analog. Future research may explore its use as a tracer to

further elucidate the metabolic pathways and toxicological effects of methoxyacetic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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